Cas no 56288-99-4 (N-(2-methyl-5-nitrophenyl)methanesulfonamide)

• Product Name: N-(2-methyl-5-nitrophenyl)methanesulfonamide
• CAS No: 56288-99-4
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• CID: 3067287
• PubChem ID: 706819
• Update Time: 2025-04-21

N-(2-methyl-5-nitrophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-5-nitrophenyl)methanesulfonamide
• Oprea1_054315
• SCHEMBL5201193
• AKOS000673337
• STK089021
• SR-01000410270
• Oprea1_639957
• 56288-99-4
• SR-01000410270-1

• Inchi： 1S/C8H10N2O4S/c1-6-3-4-7(10(11)12)5-8(6)9-15(2,13)14/h3-5,9H,1-2H3
• InChI Key： VBAPIAUYXZTCCW-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=C(C=CC=1C)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 230.03612798Da
• Monoisotopic Mass: 230.03612798Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 100Ų